![molecular formula C20H20ClN3O3 B2485118 2,5-dimethylbenzyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate CAS No. 946243-01-2](/img/structure/B2485118.png)
2,5-dimethylbenzyl 1-(3-chloro-4-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
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Overview
Description
Synthesis Analysis
The synthesis of related 1,2,3-triazole compounds often involves "click chemistry" approaches, utilizing azides and terminal alkynes to efficiently create 1,2,3-triazole rings. For example, an alternative method for synthesizing a related compound, ethyl 1-(4-methoxyphenyl)-5-phenyl-1H-1,2,3-triazole-4-carboxylate, involved the reaction of ethyl diazoacetate with 4-methoxyaniline derived aryl imines in the presence of a base, leading to fully substituted 1,2,3-triazoles (Chen et al., 2010).
Molecular Structure Analysis
The molecular structure and geometry of similar 1,2,3-triazole compounds have been elucidated using X-ray crystallography and density functional theory (DFT) calculations. For instance, a study on 4-amino-3-(p-chlorophenyl)-5-(p-methoxybenzyl)-4H-1,2,4-triazole revealed its molecular structure through X-ray diffraction and optimized it at the B3LYP/6-31 G(d, p) level using DFT (Șahin et al., 2011).
Chemical Reactions and Properties
1,2,3-Triazole compounds undergo various chemical reactions, including acylation, which has been studied extensively. For example, the acylation of 5-amino-1H-1,2,4-triazoles with methyl chloroformate yielded 1-acyl-5-amino-1,2,4-triazoles, demonstrating the reactivity of these compounds towards functional group modifications (Winkler & Kristinsson, 1983).
Physical Properties Analysis
The physical properties of 1,2,3-triazoles, including melting points, solubility, and crystal structures, are critical for their application in material science and drug design. The crystal structure of a related compound, 4-(4-chlorophenyl)-3-(3-methoxyphenethyl)-1H-1,2,4-triazole-5(4H)-thione, was determined, showing intermolecular hydrogen bonds that contribute to its stability and physical properties (Hanif et al., 2007).
Chemical Properties Analysis
The chemical properties, such as reactivity towards nucleophiles or electrophiles, acid-base behavior, and participation in cycloaddition reactions, define the versatility of 1,2,3-triazoles in synthetic chemistry. For instance, the synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles have been explored, showcasing the chemical manipulability of these compounds (Iddon & Nicholas, 1996).
properties
IUPAC Name |
(2,5-dimethylphenyl)methyl 1-(3-chloro-4-methoxyphenyl)-5-methyltriazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O3/c1-12-5-6-13(2)15(9-12)11-27-20(25)19-14(3)24(23-22-19)16-7-8-18(26-4)17(21)10-16/h5-10H,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVIRBFULPPLUKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)COC(=O)C2=C(N(N=N2)C3=CC(=C(C=C3)OC)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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